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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Ethoxycyclopentane. Due to the limited availability of a specific Material Safety Data Sheet

(MSDS) for Ethoxycyclopentane, this document compiles and extrapolates information from

its physical and chemical properties, data on analogous compounds (Cyclopentyl methyl ether

and Dicyclopentyl ether), and standardized safety protocols. This guide is intended to provide a

thorough understanding of the potential hazards, safe handling procedures, and emergency

responses associated with this compound.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Ethoxycyclopentane.

This data is essential for understanding its behavior and potential hazards in a laboratory

setting.
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Property Value Source

Molecular Formula C₇H₁₄O PubChem[1]

Molecular Weight 114.19 g/mol PubChem[1]

CAS Number 26306-40-1 PubChem[1]

Boiling Point Not Available

Flash Point Not Available

Density Not Available

Vapor Pressure Not Available

Solubility in Water Not Available

Appearance Not Available

Hazard Identification and Classification
While a specific Globally Harmonized System (GHS) classification for Ethoxycyclopentane is

not readily available, a hazard assessment based on its structural similarity to other cyclic

ethers, such as Cyclopentyl methyl ether, suggests the following potential classifications.
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Hazard Class Hazard Category GHS Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[2][3]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity -

Single Exposure (Narcotic

Effects)

Category 3
H336: May cause drowsiness

or dizziness

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3 H402: Harmful to aquatic life[2]

Experimental Protocols for Safety Evaluation
Standardized testing protocols are crucial for accurately assessing the safety of chemical

substances. The following are key experimental methodologies for evaluating the hazards

associated with flammable liquids like Ethoxycyclopentane, based on internationally

recognized guidelines from the Organisation for Economic Co-operation and Development

(OECD) and ASTM International.[4][5][6]

Flash Point Determination
Principle: The flash point is the lowest temperature at which a liquid can form an ignitable

mixture in air. This is a critical parameter for assessing fire and explosion hazards.[7]

Methodology (ASTM D93 - Pensky-Martens Closed Cup Method):

A sample of the substance is placed in a test cup.

The sample is heated at a slow, constant rate with continuous stirring.

An ignition source is directed into the cup at regular temperature intervals.
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The flash point is the lowest temperature at which the application of the ignition source

causes the vapor above the sample to ignite.

Acute Oral Toxicity Testing
Principle: This test provides information on the health hazards likely to arise from a single oral

exposure to a substance.

Methodology (OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method):

A single dose of the substance is administered orally to a group of fasted animals (typically

rats).

A stepwise procedure is used with a limited number of animals at each step.

The animals are observed for signs of toxicity and mortality over a defined period (e.g., 14

days).

The outcome is the classification of the substance into one of a series of toxicity classes

based on the observed mortality.

Skin Irritation/Corrosion Testing
Principle: This test evaluates the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology (OECD Test Guideline 404: Acute Dermal Irritation/Corrosion):

A small amount of the substance is applied to a shaved area of the skin of a test animal

(typically a rabbit).

The treated area is covered with a gauze patch for a specified duration (e.g., 4 hours).

After the exposure period, the patch is removed, and the skin is evaluated for signs of

erythema (redness) and edema (swelling) at specific time points.

The severity and reversibility of the skin reactions are used to classify the substance's

irritation or corrosion potential.
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Potential Metabolic Pathway
Currently, there is no specific data available on the metabolic pathways of

Ethoxycyclopentane. However, based on the known metabolism of other ethers, a

hypothetical pathway can be proposed. Ethers are typically metabolized in the liver by

cytochrome P450 enzymes. The primary metabolic route is likely O-dealkylation.

Ethoxycyclopentane Cytochrome P450
(O-dealkylation)

Metabolism Unstable Hemiacetal
Intermediate

Cyclopentanol

Acetaldehyde

Phase II Conjugation
(e.g., Glucuronidation)

Detoxification Excretion

Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of Ethoxycyclopentane.

Chemical Safety Assessment Workflow
A systematic approach to chemical safety assessment is paramount in a research environment.

The following diagram illustrates a general workflow for evaluating and managing the risks

associated with a chemical like Ethoxycyclopentane.
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Caption: General workflow for chemical safety assessment.
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Safe Handling and Emergency Procedures for
Flammable Ethers
Given the likely flammable nature of Ethoxycyclopentane, adherence to strict safety protocols

for handling flammable ethers is mandatory. The following diagram outlines the logical

relationships for safe handling and emergency response.

Handling Flammable Ethers

Storage Personal Protective Equipment (PPE) Spill Fire

- Flammable liquids cabinet
- Tightly sealed container

- Away from heat/ignition sources
- Well-ventilated area

- Safety goggles/face shield
- Chemical-resistant gloves (e.g., Nitrile)

- Flame-retardant lab coat

Small Spill:
- Absorb with inert material

- Ventilate area
- Clean and dispose as hazardous waste

  Small

Large Spill:
- Evacuate area

- Eliminate ignition sources
- Contact emergency services

Large  

Small Fire:
- Use dry chemical, CO₂, or foam extinguisher

- Do NOT use water jet

  Small

Large Fire:
- Evacuate immediately

- Activate fire alarm
- Contact emergency services

Large  
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Caption: Logical flow for handling and emergencies with flammable ethers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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